Cas no 265125-12-0 (methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate)
265125-12-0 structure
Product name:methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-thien-2-yl-1h-pyrazole-3-carboxylate
- methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
- AT-057/41812487
- VU0607306-1
- methyl 3-(2-thienyl)-1H-pyrazole-5-carboxylate
- methyl 5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate
- methyl3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
- AT26582
- SR-01000152947
- ALBB-033891
- AKOS001689895
- MLS000679207
- EN300-232452
- HMS2601B10
- CHEMBL1511451
- STK741354
- 265125-12-0
- methyl 5-thien-2-yl-1H-pyrazole-3-carboxylate
- SR-01000152947-1
- MFCD00099768
- methyl 5-thiophen-2-yl-1H-pyrazole-3-carboxylate
- BBL022243
- SMR000297486
- WMQVLEDMXRRMMZ-UHFFFAOYSA-N
- QKA12512
- SB75132
- 1H-Pyrazole-3-carboxylic acid, 5-(2-thienyl)-, methyl ester
- F3250-0663
- AKOS000271205
- methyl 3-thien-2-yl-1H-pyrazole-5-carboxylate
- methyl 5-(2-thienyl)-1H-pyrazole-3-carboxylate
-
- MDL： MFCD00099768
- Inchi： InChI=1S/C9H8N2O2S/c1-13-9(12)7-5-6(10-11-7)8-3-2-4-14-8/h2-5H,1H3,(H,10,11)
- InChI Key： WMQVLEDMXRRMMZ-UHFFFAOYSA-N
- SMILES： COC(=O)C1=NNC(=C1)C2=CC=CS2
Computed Properties
- Exact Mass: 208.03064868Da
- Monoisotopic Mass: 208.03064868Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 83.2Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 425.9±35.0 °C at 760 mmHg
- Flash Point: 211.4±25.9 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-232452-0.05g |
methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate |
265125-12-0 | 95% | 0.05g |
$88.0 | 2024-06-19 | |
| TRC | B499158-50mg |
methyl 3-thien-2-yl-1H-pyrazole-5-carboxylate |
265125-12-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
| abcr | AB384092-500 mg |
Methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate |
265125-12-0 | 500MG |
€409.30 | 2022-03-24 | ||
| abcr | AB384092-1 g |
Methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate |
265125-12-0 | 1g |
€486.60 | 2022-03-24 | ||
| Life Chemicals | F3250-0663-5g |
methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate |
265125-12-0 | 95% | 5g |
$1110.0 | 2023-09-06 | |
| Chemenu | CM331197-100mg |
Methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate |
265125-12-0 | 95%+ | 100mg |
$274 | 2021-08-18 | |
| Life Chemicals | F3250-0663-0.5g |
methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate |
265125-12-0 | 95% | 0.5g |
$216.0 | 2023-09-06 | |
| Life Chemicals | F3250-0663-2.5g |
methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate |
265125-12-0 | 95% | 2.5g |
$740.0 | 2023-09-06 | |
| TRC | B499158-10mg |
methyl 3-thien-2-yl-1H-pyrazole-5-carboxylate |
265125-12-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B499158-100mg |
methyl 3-thien-2-yl-1H-pyrazole-5-carboxylate |
265125-12-0 | 100mg |
$ 160.00 | 2022-06-07 |
methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate Related Literature
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Anupam Ghorai,Jahangir Mondal,Sumantra Bhattacharya,Goutam Kumar Patra Anal. Methods, 2015,7, 10385-10393
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Nithya Velusamy,Anupama Binoy,Kondapa Naidu Bobba,Divya Nedungadi,Nandita Mishra Chem. Commun., 2017,53, 8802-8805
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Xiujuan Wei,Qinyou An,Qiulong Wei,Mengyu Yan,Xuanpeng Wang,Qidong Li,Pengfei Zhang,Bolun Wang,Liqiang Mai Phys. Chem. Chem. Phys., 2014,16, 18680-18685
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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:265125-12-0)methyl 3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
Purity:99%
Quantity:5g
Price ($):2071.0